molecular formula C10H14N2O B073168 Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- CAS No. 1202-42-2

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-

Cat. No. B073168
CAS RN: 1202-42-2
M. Wt: 178.23 g/mol
InChI Key: ZRULGOONNZXEHT-UHFFFAOYSA-N
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Description

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-, also known as MMDA, is a chemical compound that has been used in scientific research for its potential therapeutic applications. This compound belongs to the class of phenylalkylamines and is structurally similar to other psychoactive compounds such as amphetamines and phenethylamines. MMDA has been studied for its potential use in treating various neurological disorders, including depression and anxiety.

Mechanism Of Action

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- acts as a serotonin releasing agent, which means it can stimulate the release of serotonin in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By increasing the levels of serotonin in the brain, Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- may be able to improve symptoms of depression and anxiety.

Biochemical And Physiological Effects

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- has been shown to have a number of biochemical and physiological effects. Studies have shown that Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- can increase the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a key role in regulating mood, motivation, and attention. Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- has also been shown to have anti-inflammatory properties, which may make it useful in treating certain inflammatory disorders.

Advantages And Limitations For Lab Experiments

One advantage of using Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- in lab experiments is that it has a well-defined mechanism of action. This makes it easier to study and understand its effects on the brain. However, one limitation of using Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- is that it is a controlled substance and can only be used in certain research settings.

Future Directions

There are several potential future directions for research on Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-. One area of interest is in developing new therapeutic agents based on the structure of Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-. Another area of interest is in studying the long-term effects of Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- use on the brain and body. Additionally, research could focus on understanding how Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- interacts with other neurotransmitters in the brain and how this may impact its therapeutic potential.

Synthesis Methods

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- can be synthesized through a multi-step process involving the reaction of 3-methoxyphenylacetonitrile with dimethylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting intermediate product is then treated with formic acid to yield Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-.

Scientific Research Applications

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- has been studied extensively for its potential use as a therapeutic agent in treating various neurological disorders. Research has shown that Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- has an affinity for the serotonin transporter and can stimulate the release of serotonin in the brain. This mechanism of action has led to investigations into the potential use of Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl- in treating depression and anxiety.

properties

CAS RN

1202-42-2

Product Name

Methanimidamide, N'-(3-methoxyphenyl)-N,N-dimethyl-

Molecular Formula

C10H14N2O

Molecular Weight

178.23 g/mol

IUPAC Name

N'-(3-methoxyphenyl)-N,N-dimethylmethanimidamide

InChI

InChI=1S/C10H14N2O/c1-12(2)8-11-9-5-4-6-10(7-9)13-3/h4-8H,1-3H3

InChI Key

ZRULGOONNZXEHT-UHFFFAOYSA-N

SMILES

CN(C)C=NC1=CC(=CC=C1)OC

Canonical SMILES

CN(C)C=NC1=CC(=CC=C1)OC

Other CAS RN

1202-42-2

Origin of Product

United States

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